Cas no 946281-65-8 (2-(4-fluorobenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide)

2-(4-Fluorobenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide is a heterocyclic compound featuring a 1,3,4-oxadiazole core linked to a 4-fluorobenzenesulfonyl moiety and a 1,2-oxazol-5-yl substituent. This structure imparts potential bioactivity, particularly in medicinal chemistry applications, due to the presence of sulfonamide and oxadiazole pharmacophores. The compound's fluorinated aromatic ring enhances its metabolic stability and binding affinity, while the oxazole and oxadiazole groups contribute to its versatility as a scaffold for drug discovery. Its well-defined molecular architecture makes it suitable for further derivatization and structure-activity relationship studies. The compound is of interest in the development of enzyme inhibitors or receptor modulators, given its balanced lipophilicity and electronic properties.

2-(4-fluorobenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide structure

946281-65-8 structure

Product Name:2-(4-fluorobenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide

CAS No:946281-65-8

MF:C₁₃H₉FN₄O₅S

MW:352.297764539719

CID:6090006

PubChem ID:16861351

Update Time:2025-10-28

2-(4-fluorobenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-fluorobenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide
- 2-((4-fluorophenyl)sulfonyl)-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)acetamide
- 2-(4-fluorobenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide
- 2-(4-fluorophenyl)sulfonyl-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide
- F2483-0107
- 946281-65-8
- AKOS024651286
- Inchi： 1S/C13H9FN4O5S/c14-8-1-3-9(4-2-8)24(20,21)7-11(19)16-13-18-17-12(22-13)10-5-6-15-23-10/h1-6H,7H2,(H,16,18,19)
- InChI Key： BXWKAPAESRIIEC-UHFFFAOYSA-N
- SMILES： C(NC1=NN=C(C2ON=CC=2)O1)(=O)CS(C1=CC=C(F)C=C1)(=O)=O

Computed Properties

Exact Mass: 352.02776874g/mol
Monoisotopic Mass: 352.02776874g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 549
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 137Å²

2-(4-fluorobenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2483-0107-2μmol	2-(4-fluorobenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide	946281-65-8	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2483-0107-5μmol	2-(4-fluorobenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide	946281-65-8	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2483-0107-10μmol	2-(4-fluorobenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide	946281-65-8	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2483-0107-20μmol	2-(4-fluorobenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide	946281-65-8	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2483-0107-1mg	2-(4-fluorobenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide	946281-65-8	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2483-0107-2mg	2-(4-fluorobenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide	946281-65-8	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2483-0107-3mg	2-(4-fluorobenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide	946281-65-8	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2483-0107-4mg	2-(4-fluorobenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide	946281-65-8	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2483-0107-5mg	2-(4-fluorobenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide	946281-65-8	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2483-0107-10mg	2-(4-fluorobenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide	946281-65-8	90%+	10mg	$79.0	2023-05-16

2-(4-fluorobenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide Related Literature

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Additional information on 2-(4-fluorobenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide

Compound CAS No. 946281-65-8: 2-(4-fluorobenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide

The compound with CAS No. 946281-65-8, known as 2-(4-fluorobenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a 4-fluorobenzenesulfonyl group, a 1,3,4-oxadiazole ring, and a 1,2-oxazole moiety. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the field of drug discovery. The sulfonamide group in the molecule is known to enhance bioavailability and stability, making it a promising candidate for pharmaceutical applications. Additionally, the presence of the oxadiazole ring has been linked to potent antitumor activity, as demonstrated in several preclinical trials. Researchers have also explored the potential of this compound as a modulator of kinase activity, which could be instrumental in treating various cancers and inflammatory diseases.

The synthesis of 2-(4-fluorobenzenesulfonyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the sulfonamide intermediate and the subsequent coupling reaction to introduce the oxazole group. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, this compound has shown remarkable potential in the field of agricultural chemistry. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a novel herbicide or fungicide. Furthermore, studies have indicated that this compound exhibits excellent biodegradability, which is a critical factor for environmentally friendly agricultural solutions.

From an environmental perspective, the compound's stability under various conditions has been thoroughly investigated. Research findings suggest that it has low toxicity to non-target organisms and minimal persistence in soil and water systems. These properties make it an attractive option for sustainable agricultural practices.

Looking ahead, ongoing research is focused on further optimizing the synthesis process and exploring additional biological activities of this compound. Collaborative efforts between academic institutions and industry partners are expected to unlock new avenues for its application in medicine and agriculture.